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Abstract

Polycyclic aromatic hydrocarbons (PAHS) represent a vast class of compounds with significant
implications in materials science, environmental toxicology, and medicinal chemistry. Among
these, cyclopenta-fused PAHs are of particular interest due to their unique electronic properties
and biological activities. This guide provides a detailed examination of Benz(e)aceanthrylene,
a pentacyclic aromatic hydrocarbon. The core focus is a meticulous breakdown of its molecular
architecture and the systematic derivation of its International Union of Pure and Applied
Chemistry (IUPAC) name. We will explore the principles of fusion nomenclature, elucidate the
structure of the parent heterocycle, and present key physicochemical data to offer a
comprehensive resource for professionals in the chemical and biomedical sciences.

Introduction to Benz(e)aceanthrylene
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Benz(e)aceanthrylene (CAS No: 199-54-2) is a non-alternant polycyclic aromatic hydrocarbon
with the molecular formula C20H12.[1] It belongs to a specific subgroup of PAHs known as
cyclopenta-fused PAHs (CP-PAHSs), which are characterized by the presence of a five-
membered ring fused to a larger aromatic system. The presence of this non-hexagonal ring
introduces distinct electronic and steric properties compared to their all-benzenoid
counterparts, often leading to increased chemical reactivity and significant biological activity,
including mutagenic and carcinogenic potential.[2][3] Understanding the precise structure and
nomenclature is paramount for unambiguous communication in research, regulatory
documentation, and drug development.

Molecular Structure and Elucidation

The structure of Benz(e)aceanthrylene consists of five fused rings: four benzene rings and
one cyclopentane ring, arranged in a compact, planar architecture. Its chemical formula is
C20H12 and it has a molar mass of approximately 252.31 g/mol .[1][4]

The definitive structure is presented below, with the standard IUPAC numbering scheme
applied. This numbering is crucial for identifying substitution positions and for understanding
the relationship between its structure and its chemical or biological properties.

Figure 1: 2D Chemical Structure of Benz(e)aceanthrylene (A 2D chemical structure diagram
of Benz(e)aceanthrylene (CzoH1z), with atoms numbered according to IUPAC conventions,
would be inserted here. The structure shows a central aceanthrylene core with a benzene ring
fused to the ‘e’ face.)

The molecule's topology can be described by its SMILES notation:
C1=CC=C2C(=C1)C=C3C=CC4=C3C2=CC5=CC=CC=C45.[1] This representation
computationally encodes the connectivity of the atoms and bonds within the molecule.

IUPAC Nomenclature: A Systematic Derivation

The name "Benz(e)aceanthrylene" is derived using the principles of fusion nomenclature, a
systematic method for naming polycyclic systems where one ring system is considered the
parent and others are attached as prefixes.
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Identifying the Parent Hydrocarbon: Aceanthrylene

The root of the name, "aceanthrylene,” points to the parent tetracyclic hydrocarbon.
Aceanthrylene (CisH10) is itself a fused system, composed of an anthracene core fused with a
cyclopentane ring.[5][6] To correctly name the derivative, one must first understand the
structure and standardized numbering of the parent.

The IUPAC rules for numbering fused-ring systems prioritize orientation to place the maximum
number of rings in a horizontal row and the greatest number of remaining rings in the upper
right quadrant. Numbering begins on the carbon atom not involved in fusion in the most
counter-clockwise position of the uppermost right-hand ring and proceeds clockwise.[7]

The Principle of Fusion Nomenclature

Fusion nomenclature requires identifying the faces of the parent hydrocarbon. The peripheral
sides (or faces) of the parent are lettered consecutively, starting with 'a’ for the side between
atoms 1 and 2, 'b' for the side between 2 and 3, and so on.

The prefix "Benzo-" indicates the fusion of a benzene ring. The letter in the brackets, [e],
specifies the face of the parent hydrocarbon (Aceanthrylene) where this fusion occurs.

The diagram below, generated using Graphviz, illustrates this logical relationship, showing the
Aceanthrylene parent with its faces lettered and the resulting structure after the benzo-fusion
event.

Parent Hydrocarbon

Aceanthrylene
(C16H10)
F

aces are lettered 'a’, 'b', 'c', ...

Final Compound

Benz[e]aceanthrylene }

Fusion Operation

Benzo Fusion
(Addition of CaHa unit)

Attach to face 'fe]' (C20H12)

Named by specifying the fusion face '[e]

Click to download full resolution via product page

Caption: Logical workflow for the IUPAC fusion nomenclature of Benz[e]aceanthrylene.
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By locating the 'e' face on the correctly numbered Aceanthrylene parent and fusing a benzene
ring across it, the final structure of Benz[e]aceanthrylene is obtained. This systematic approach
ensures that the name corresponds to only one unique chemical structure, a critical
requirement in scientific and regulatory contexts. While a more complex, fully systematic name
like pentacyclo[10.7.1.02,7.0°,2°,013,18]icosa-1(19),2,4,6,8,10,12(20),13,15,17-decaene exists,
the fusion name is overwhelmingly preferred for its clarity and conciseness.[1]

Physicochemical Properties

A summary of the key computed and experimental properties of Benz(e)aceanthrylene is
provided below. These data are essential for experimental design, including solvent selection
for analytical studies and toxicological assays.

Property Value Source
Molecular Formula C20H12 [1]
Molar Mass 252.31 g/mol [4]

CAS Registry Number 199-54-2 [1112]

Off-white to tan powder (typical
Appearance [8]
for related PAHS)

Melting Point 138 °C [9]
logP (Octanol/Water) 5.630 (Crippen Calculated) [4]
Water Solubility (log) -7.74 (Calculated) [4]
InChiKey YPMKRLARTMANBR- (4]

UHFFFAOYSA-N

Scientific Context and Significance

Benz(e)aceanthrylene does not exist in isolation; it is part of a larger family of isomers and
related PAHSs that are subjects of intense research. For instance, its isomers
Benz[jJaceanthrylene (CAS: 202-33-5) and Benz[lJaceanthrylene (CAS: 211-91-6) exhibit
different toxicological profiles.[10][11][12] Benz[j]laceanthrylene, in particular, has been
identified in urban air particulate matter and is noted for its strong mutagenic and carcinogenic
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effects, in some cases showing higher genotoxic potency than the benchmark PAH,
Benzo[a]pyrene.[3]

The study of these molecules is driven by several factors:

» Environmental Toxicology: As products of incomplete combustion, PAHs are widespread
environmental pollutants.[13] Understanding their structure is the first step in assessing their
environmental fate, persistence, and risk to human health.[14]

e Mechanism of Carcinogenesis: Many PAHSs are procarcinogens that require metabolic
activation to exert their toxic effects.[2] The specific arrangement of fused rings, particularly
the presence of "bay regions" or, in this case, a cyclopenta-ring, significantly influences their
metabolic pathways and ultimate carcinogenicity.[15]

o Materials Science: The rigid, planar structures and delocalized 1t-electron systems of PAHs
give them unique photophysical properties, such as strong fluorescence, making them of
interest for applications in organic electronics and photonics.[13]

Conclusion

Benz(e)aceanthrylene is a structurally precise polycyclic aromatic hydrocarbon whose identity
is unequivocally defined by its IUPAC name. This name is not arbitrary but is derived from a
logical, rule-based system of fusion nomenclature built upon the parent structure of
aceanthrylene. For researchers in drug development, toxicology, and materials science, a firm
grasp of this nomenclature is essential for navigating the complex landscape of PAH chemistry.
The detailed structural and physicochemical data provided herein serve as a foundational
reference for future experimental and computational investigations into this significant class of
molecules.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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